Cas no 1993023-38-3 ({2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine
• CAS No: 1993023-38-3
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 5956777
• PubChem ID: 114229375
• Update Time: 2025-07-18

{2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine
• EN300-1944675
• {2,2-dimethyl-3-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanamine
• 1993023-38-3

• Inchi： 1S/C13H16F3NO/c1-12(2)9(7-17)11(12)8-5-3-4-6-10(8)18-13(14,15)16/h3-6,9,11H,7,17H2,1-2H3
• InChI Key： RDODLTZMPRXYBS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(CN)C1(C)C)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine

Introduction to {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 1993023-38-3)

{2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1993023-38-3, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry. The presence of a cyclopropyl ring and a trifluoromethoxy substituent in its molecular structure imparts distinct electronic and steric characteristics, making it a subject of interest for various chemical modifications and biological evaluations.

The structural motif of {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine consists of a cyclopropyl group attached to a phenyl ring, which is further functionalized with a methanamine moiety and a trifluoromethoxy group. The cyclopropyl ring is known for its rigid three-membered carbon framework, which can influence the conformational flexibility and binding affinity of the molecule. On the other hand, the trifluoromethoxy group introduces electron-withdrawing effects through the fluorine atoms, which can modulate the electronic properties of the aromatic system. These structural elements collectively contribute to the compound's potential interactions with biological targets, making it a valuable candidate for drug discovery efforts.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorine-containing substituents. Fluoroaromatic compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoromethoxy group in {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine aligns with this trend, as it is expected to confer similar advantages. Furthermore, the cyclopropyl ring can serve as a scaffold for further derivatization, allowing chemists to explore diverse chemical space and optimize the compound's pharmacological properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The unique structural features of {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine make it an attractive candidate for SAR studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural elements influence biological activity. This approach has been successfully applied in the development of drugs targeting various diseases, including cancer, inflammation, and infectious diseases.

The potential applications of {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine extend beyond traditional pharmaceuticals. Its structural complexity and unique properties make it a promising candidate for use in agrochemicals and specialty chemicals. For instance, derivatives of this compound could be explored as intermediates in the synthesis of novel pesticides or herbicides that exhibit improved efficacy and environmental safety. Additionally, its potential role in material science cannot be overlooked, as fluorinated compounds are often employed in advanced materials due to their exceptional thermal stability and chemical resistance.

The synthesis of {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with precision and efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in facilitating the construction of intricate molecular frameworks.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine exemplifies this trend by combining structural features that are expected to enhance its binding affinity and selectivity. Future research will likely focus on exploring its potential as a lead compound for drug development through high-throughput screening (HTS) campaigns and computational modeling approaches. These efforts could uncover novel therapeutic applications that were previously unexplored.

The integration of computational chemistry into drug discovery has revolutionized how new compounds are designed and evaluated. By leveraging computational tools such as molecular docking simulations and quantum mechanical calculations, researchers can predict how {2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine interacts with biological targets at an atomic level. This approach not only accelerates the discovery process but also provides valuable insights into mechanisms of action, which can guide further optimization efforts.

In conclusion,{2,2-dimethyl-3-2-(trifluoromethoxy)phenylcyclopropyl}methanamine (CAS No. 1993023-38-3) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents with improved efficacy and selectivity. As our understanding of biology continues to advance,the applications for this compound are likely to expand into new areas beyond traditional medicine,such as agrochemicalsand advanced materials.